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Compound of Interest

Compound Name: Propanil

Cat. No.: B472794

For laboratory professionals, ensuring a safe environment is paramount, especially when
working with potent herbicides like Propanil. This guide provides essential, immediate safety
and logistical information for handling Propanil, from personal protective equipment (PPE) and

operational procedures to disposal plans, fostering a culture of safety and building trust in your
laboratory's commitment to best practices.

Personal Protective Equipment (PPE) for Propanil
Handling

The following table summarizes the required PPE for handling Propanil, ensuring
comprehensive protection for all personnel.
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Body Part Required PPE Specifications

Nitrile, neoprene, or butyl

Hands Chemical-resistant gloves
rubber.[1]

Must provide protection
Eyes Safety glasses or goggles ) )
against mist exposure.[1][2]

Long-sleeved shirt and long

Body
pants, or a lab coat
Feet Closed-toe shoes and socks
_ _ Required if airborne mist is
Respiratory Respirator

generated.[1]

Propanil Toxicity and Exposure Limits

Understanding the toxicological profile of Propanil is crucial for risk assessment and
management in a laboratory setting.

Metric Value Species
Oral LD50 >2000 mg/kg Rat[1]
Dermal LD50 >3000 mg/kg Rabbit
Inhalation LC50 (4-hr) >6.0 mg/L Rat

Operational Plan for Safe Handling of Propanil

A systematic approach to handling Propanil minimizes risks and ensures the well-being of
laboratory personnel.

Pre-Handling Preparations

o Consult the Safety Data Sheet (SDS): Before any procedure, thoroughly review the Propanil
SDS for specific safety information.
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» Designate a Handling Area: All work with Propanil should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

e Assemble PPE: Ensure all necessary PPE is readily available and in good condition.

o Prepare Spill Kit: Have a spill kit equipped with absorbent materials (e.g., vermiculite or "kitty
litter"), a sealed waste container, and cleaning agents readily accessible.

Handling Procedures

» Don PPE: Put on all required personal protective equipment before handling Propanil.

o Dispensing: Carefully measure and dispense the required amount of Propanil, avoiding the
generation of dust or mist.

e Mixing: When preparing solutions, add Propanil to the solvent slowly to prevent splashing.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water, especially before eating, drinking, or smoking.

Preparation Handling Post-Handling

Review SDS }—D{ Designate Area }—D{ Assemble PPE }—D{ Prepare Spill Kit }»-—I» Don PPE }—D{ Dispense }—D{ Mix }»-—l»’ ‘Wash Hands }—b Clean Area }—b

Dispose Waste ‘

Click to download full resolution via product page

Caption: Workflow for the safe handling of Propanil.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Instructions

Move the exposed individual to fresh air. If not
Inhalation breathing, administer rescue breathing and seek

immediate medical attention.

Flush eyes with lukewarm water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

medical attention if irritation persists.

Remove contaminated clothing and rinse the
Skin Contact affected area with clean water for 15-20

minutes.

Do NOT induce vomiting. Call a poison control
Ingestion center or doctor immediately for treatment

advice.

Spill Response

« |solate the Area: Evacuate all non-essential personnel from the spill area.
o Contain the Spill: Use an inert absorbent material to contain the spill.

e Clean-Up: Carefully sweep or scoop up the absorbed material and place it into a suitable,
sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly with water and detergent.

Disposal Plan

Proper disposal of Propanil and its containers is essential to prevent environmental
contamination and comply with regulations.

Waste Disposal

o Chemical Waste: Propanil waste is considered hazardous. It should be collected in a clearly
labeled, sealed container and disposed of through a certified hazardous waste contractor.
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» Contaminated Materials: All PPE and materials used for spill clean-up that have come into
contact with Propanil should be treated as hazardous waste and disposed of accordingly.

Container Disposal

o Non-refillable Containers: Completely empty the container into the application equipment.
Then, offer for recycling if available, or dispose of in a sanitary landfill or by incineration, as
allowed by state and local authorities. If burning is permitted, stay out of the smoke.

o Refillable Containers: Return empty containers to the dealer or distributor for reuse.

By adhering to these safety protocols and operational plans, research facilities can ensure the
responsible and safe handling of Propanil, protecting both their personnel and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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